Cas no 151507-00-5 (1H-Pyrazole-3-carboxylicacid, 1-(4-cyanophenyl)-5-[4-(methylthio)phenyl]-)

• Product Name: 1H-Pyrazole-3-carboxylicacid, 1-(4-cyanophenyl)-5-[4-(methylthio)phenyl]-
• CAS No: 151507-00-5
• MF: C₁₈H₁₃N₃O₂S
• MW: 335.379722356796
• MDL: MFCD04115101
• CID: 99520
• PubChem ID: 22909723
• Update Time: 2025-05-19

1H-Pyrazole-3-carboxylicacid, 1-(4-cyanophenyl)-5-[4-(methylthio)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylicacid, 1-(4-cyanophenyl)-5-[4-(methylthio)phenyl]-
• 1-(4-CYANOPHENYL)-5-(4-METHYLSULFANYL-PHENYL)-1H-PYRAZOLE-3-CARBOXYLIC ACID,
• 1-(4-cyanophenyl)-5-(4-methylsulfanylphenyl)pyrazole-3-carboxylic acid
• 1-(4-Cyanophenyl)-5-(4-(methylthio)phenyl)-1H-pyrazole-3-carboxylic acid
• 1-(4-CYANO-PHENYL)-5-(4-METHYLSULFANYL-PHENYL)-1H-PYRAZOLE-3-CARBOXYLIC ACID
• 1H-Pyrazole-3-carboxylicacid,1-(4-cyanophenyl)-5-[4-(methylthio)phenyl]
• DTXSID70628856
• MFCD04115101
• 1-(4-Cyanophenyl)-5-[4-(methylsulfanyl)phenyl]-1H-pyrazole-3-carboxylic acid
• SWUVSAXWIJQXFN-UHFFFAOYSA-N
• C18H13N3O2S
• 1-(4-Cyanophenyl)-5-(4-(methylthio)phenyl)-1H-pyrazole-3-carboxylicacid
• 1-(4-cyanophenyl)-5-[4-(methylthio)phenyl]pyrazole-3-carboxylic acid
• AB19616
• A809185
• 1-(4-Cyanophenyl)-5-(4-methylsulfanylphenyl)-1H-pyrazole-3-carboxylicacid
• SCHEMBL8641975
• CS-0341836
• 151507-00-5

• MDL： MFCD04115101
• Inchi： 1S/C18H13N3O2S/c1-24-15-8-4-13(5-9-15)17-10-16(18(22)23)20-21(17)14-6-2-12(11-19)3-7-14/h2-10H,1H3,(H,22,23)
• InChI Key： SWUVSAXWIJQXFN-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C1=CC(C(=O)O)=NN1C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 335.07300
• Monoisotopic Mass: 335.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104A^2
• XLogP3: 3.6

Experimental Properties

• PSA: 104.21000
• LogP: 3.83108

Additional information on 1H-Pyrazole-3-carboxylicacid, 1-(4-cyanophenyl)-5-[4-(methylthio)phenyl]-

1H-Pyrazole-3-Carboxylic Acid, 1-(4-Cyanophenyl)-5-[4-(Methylthio)Phenyl]: A Comprehensive Overview

The compound 1H-Pyrazole-3-carboxylic acid, 1-(4-cyanophenyl)-5-[4-(methylthio)phenyl], with CAS No. 151507-00-5, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features, which include a pyrazole ring substituted with a cyanophenyl group and a methylthiophenyl group. These substituents contribute to its intriguing chemical properties and potential applications in drug design and advanced materials.

Recent studies have highlighted the importance of pyrazole derivatives in the development of bioactive molecules. The pyrazole ring, a five-membered heterocycle containing two nitrogen atoms, is known for its versatility in forming hydrogen bonds and participating in π-π interactions. In the case of 1H-Pyrazole-3-carboxylic acid, 1-(4-cyanophenyl)-5-[4-(methylthio)phenyl], the carboxylic acid group at position 3 further enhances its ability to engage in hydrogen bonding, making it a promising candidate for use in pharmaceutical applications.

The substituents on the pyrazole ring play a critical role in determining the compound's properties. The 4-cyanophenyl group introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and potentially enhance its bioavailability. On the other hand, the 4-(methylthio)phenyl group contributes sulfur-based interactions, which are known to stabilize certain protein-ligand interactions. These features make this compound a valuable tool in medicinal chemistry for designing drugs targeting specific biological pathways.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various routes. One prominent method involves the coupling of appropriately substituted aryl halides with pyrazole derivatives under palladium-catalyzed conditions. This approach not only ensures high yields but also allows for precise control over the substitution pattern on the pyrazole ring. Such synthetic strategies are crucial for scaling up production to meet increasing demand from both academic and industrial sectors.

In terms of applications, 1H-Pyrazole-3-carboxylic acid, 1-(4-cyanophenyl)-5-[4-(methylthio)phenyl] has shown potential as a lead compound in drug discovery programs targeting various diseases. For instance, its ability to modulate key enzymes involved in neurodegenerative diseases has been explored in recent studies. Additionally, its unique electronic properties make it a candidate for use in organic electronics, particularly in light-emitting diodes (LEDs) and field-effect transistors (FETs).

Recent research has also focused on understanding the environmental impact of this compound. Studies have demonstrated that it exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further investigations are required to assess its long-term persistence and degradation pathways in different environmental matrices.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the structure and purity of this compound. These methods provide critical insights into its molecular integrity and stability under various storage conditions.

In conclusion, 1H-Pyrazole-3-carboxylic acid, 1-(4-cyanophenyl)-5-[4-(methylthio)phenyl] is a multifaceted compound with significant potential across diverse scientific domains. Its unique structural features, combined with recent advances in synthesis and application development, position it as a key player in future innovations within medicinal chemistry and materials science.